ethyl 3-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]benzoate

• IUPAC Name: ethyl 3-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonylamino)benzoate
• InChI: InChI=1S/C17H17NO6S/c1-2-22-17(19)12-4-3-5-13(10-12)18-25(20,21)14-6-7-15-16(11-14)24-9-8-23-15/h3-7,10-11,18H,2,8-9H2,1H3
• InChI Key: YRWZMBSDPIRSCQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C17H17NO6S
• Molecular Weight: 363.4 g/mol

Description

Ethyl 3-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]benzoate is a synthetic compound that has been studied for its potential application in scientific research. This compound has been found to have several interesting properties that make it a promising candidate for further investigation. In

Mechanism of Action

The mechanism of action of ethyl 3-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]benzoate as a fluorescent probe is based on its pH-dependent fluorescence. The compound contains a pH-sensitive fluorophore that undergoes a change in fluorescence intensity as the pH changes. This makes it a useful tool for imaging intracellular pH changes.
The mechanism of action of ethyl 3-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]benzoate as a kinase inhibitor is based on its ability to bind to the kinase active site. The compound contains a sulfonamide group that is known to interact with the kinase hinge region, which is a critical binding site for many kinase inhibitors. This interaction leads to inhibition of kinase activity, which can have therapeutic potential in various diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 3-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]benzoate have been studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the activity of several kinases, including JAK2, FLT3, and BTK. In vivo studies have shown that this compound can inhibit tumor growth in mouse models of leukemia and lymphoma.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 3-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]benzoate in lab experiments include its potential as a fluorescent probe for imaging intracellular pH and its potential as a kinase inhibitor. However, there are also limitations to using this compound. One limitation is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments. Another limitation is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for research on ethyl 3-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]benzoate. One area of interest is the development of more potent and selective kinase inhibitors based on this compound. Another area of interest is the development of new fluorescent probes based on this compound for imaging other intracellular targets. Additionally, further studies are needed to explore the potential toxicity and safety of this compound in vivo, which could pave the way for its use in clinical applications.

Synthesis Methods

The synthesis method for ethyl 3-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]benzoate involves several steps. The starting material is 3-nitrobenzoic acid, which is converted to the corresponding amine using a reducing agent such as iron and hydrochloric acid. The amine is then reacted with ethyl chloroformate to form the ethyl ester. The final step involves the reaction of the ethyl ester with 2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl chloride to form the target compound.

Scientific Research Applications

Ethyl 3-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]benzoate has been studied for its potential application in scientific research. One area of interest is its potential as a fluorescent probe for imaging intracellular pH. This compound has been found to have a pH-dependent fluorescence, making it a useful tool for studying intracellular pH changes.
Another area of interest is its potential as a kinase inhibitor. This compound has been found to inhibit the activity of several kinases, including JAK2, FLT3, and BTK. Inhibition of these kinases has been shown to have therapeutic potential in various diseases, including cancer and autoimmune disorders.